Acetonitrile

• CAS No.: 75-05-8
• Product Name: Acetonitrile
• Molecular Formula: C2H3N; CH3CN; CH3CN; C2H3N
• Molecular Weight: 41.05 g/mol
• IUPAC Name: acetonitrile
• Standard InChI: InChI=1S/C2H3N/c1-2-3/h1H3
• Standard InChIKey: WEVYAHXRMPXWCK-UHFFFAOYSA-N
• Impurities: The principal organic impurity in commercial acetonitrile is propionitrile; small amounts of allyl alcohol may be present.; Maximum limits of impurities: residue after evaporation 0.0005%, acidity (as acetic acid) 0.03%, alkalinity (as ammonia) 0.001%, water 0.05%. /'Photrex' Reagent, for spectrophotometry/
• SMILES: CC#N
• Canonical SMILES: CC#N
• Boiling Point: 178.9 °F at 760 mm Hg (NTP, 1992); 81.6 °C; 81.6 °C at 760 mm Hg; 82 °C; 179°F
• Colorform: Colorless, limpid liquid
• Density: 0.787 at 68 °F (USCG, 1999); Specific gravity: 0.78745 at 15 °C/4 °C; Relative density (water = 1): 0.8; 0.787; 0.78
• Flash Point: 42 °F (NTP, 1992); 42 °F (6 °C) (Open Cup); 2 °C c.c.; 42°F (open cup); (oc) 42°F
• Melting Point: -49 °F (NTP, 1992); -43.8 °C; -44 °C; -46 °C; -49°F
• Physical Description: Acetonitrile appears as a colorless limpid liquid with an aromatic odor. Flash point 42°F. Density 0.783 g / cm3. Toxic by skin absorption. Less dense than water. Vapors are denser than air.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with an aromatic odor.
• Description: Acetonitrile appears as a colorless limpid liquid with an aromatic odor. Flash point 42°F. Density 0.783 g / cm3. Toxic by skin absorption. Less dense than water. Vapors are denser than air.; Acetonitrile, also known as CH3-c#n or cyanomethane, belongs to the class of organic compounds known as nitriles. Nitriles are compounds having the structure RC#N; thus C-substituted derivatives of hydrocyanic acid, HC#N. Acetonitrile has been detected in multiple biofluids, such as feces and saliva. Acetonitrile is also a parent compound for other transformation products, including but not limited to, iminodiacetonitrile, [5-hydroxy-2-(4-hydroxyphenyl)-1-benzofuran-7-yl]acetonitrile, and (hydroxyimino)(phenyl)acetonitrile. Acetonitrile is a potentially toxic compound.; Acetonitrile is a nitrile that is hydrogen cyanide in which the hydrogen has been replaced by a methyl group. It has a role as a polar aprotic solvent and an EC 3.5.1.4 (amidase) inhibitor. It is an aliphatic nitrile and a volatile organic compound.
• Shelf Life: Heat /contributes to instability/.
• Solubility: greater than or equal to 100 mg/mL at 72.5° F (NTP, 1992); 24.36 M; In water, >800 g/L at 25 °C; In water, infinite solubility at 25 °C; Miscible with methanol, methyl acetate, ethyl acetate, ether, acetamide solutions, chloroform, carbon tetrachloride, ethylene chloride, and with many unsaturated hydrocarbons; immiscible with many saturated hydrocarbons (petroleum fractions).; Soluble in alcohol; Miscible with ethanol, diethyl ether, acetone, benzene; Equal wt of acetonitrile and the following materials are miscible at room temp: formic acid, acetic acid, levulinic acid, methanol, cellosolve solvent, formaldehyde, acetaldehyde, di-n-butyl amine, acetic anhydride, pyridine, nitrobenzene, aniline, xylene, phenol, acetyl chloride, dibutyl phthalate, diglycol stearate, n-butyl ether, dichloroethyl ether, methyl isobutyl ketone, nitromethane, nitroethane, nitropropane; Solubility in water, g/100ml at 20 °C: 1390 (very good); Miscible
• Synonyms: ACN; Acetonitrile Cluster; Cyanomethane; Ethanenitrile; Ethyl Nitrile_x000B_Cyano-methane; Methanecarbonitrile; Methyl Cyanide; Methyl Cyanide (MeCN); NSC 7593
• Vapor Density: 1.42 (NTP, 1992) (Relative to Air); 1.42 (Air = 1); Relative vapor density (air = 1): 1.4; 1.42
• Vapor Pressure: 73 mm Hg at 68 °F (NTP, 1992); 88.80 mmHg; 88.8 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 9.9; 73 mmHg
• PubChem Compound: 6342
• Last Modified: Nov 11 2021